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Compound of Interest

Compound Name: Al 3-23445

Cat. No.: B1664462

Technical Guide: Al 3-23445

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of the insecticide Al 3-23445 (CAS Number: 5823-25-6). As specific
experimental data for this compound is limited in publicly accessible literature, this guide also
incorporates general information for the broader class of organophosphate insecticides to
provide context for its expected properties and biological activity. The primary mechanism of
action for organophosphates is the inhibition of acetylcholinesterase, leading to cholinergic
crisis. This guide includes a summary of physicochemical properties, a detailed description of
the mechanism of action, generalized experimental protocols, and visualizations of the relevant
biological pathways.

Physicochemical Characteristics

Detailed experimental values for the physical and chemical properties of Al 3-23445 are not
widely reported. The table below summarizes available information.
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Property

Data

Common Name

Al 3-23445

Chemical Name

[(Diethoxyphosphinothioyl)oxylacetic acid ethyl

ester

CAS Number

5823-25-6

Molecular Formula

C8H1705PS[1]

Molecular Weight 256.26 g/mol [1]

Melting Point Data Not Available
Boiling Point Data Not Available
Density Data Not Available
Solubility Data Not Available
Appearance Data Not Available

Mechanism of Action

As an organophosphate insecticide, Al 3-23445 is presumed to act primarily as an inhibitor of
the enzyme acetylcholinesterase (AChE).[2][3] This enzyme is crucial for the termination of
nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine
(ACh).[4]

The inhibition of AChE by organophosphates is a multi-step process:
» Binding: The organophosphate molecule docks at the active site of AChE.

¢ Phosphorylation: The phosphorus atom of the insecticide forms a covalent bond with a
serine hydroxyl group within the enzyme's active site, leading to the phosphorylation of the
enzyme.[5]

« Inactivation: This phosphorylation results in a stable, inactive enzyme-inhibitor complex.[5]
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e Acetylcholine Accumulation: With AChE activity blocked, acetylcholine accumulates in the
synaptic cleft.[3]

o Continuous Receptor Stimulation: The excess acetylcholine leads to persistent stimulation of
muscarinic and nicotinic acetylcholine receptors on the postsynaptic membrane, resulting in
a state of cholinergic crisis and neurotoxicity.[3]

Biological Signhaling Pathways

The primary pathway affected by Al 3-23445 is the cholinergic signaling pathway. The inhibition
of acetylcholinesterase disrupts the normal transmission of nerve signals at cholinergic
synapses.
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Inhibition of Acetylcholinesterase by Al 3-23445.

The persistent activation of cholinergic receptors can trigger downstream signaling cascades,
including those related to excitotoxicity and oxidative stress. For instance, excessive neuronal
firing can lead to an influx of calcium ions, activating various intracellular enzymes and
contributing to the generation of reactive oxygen species (ROS). This can, in turn, activate
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stress-related pathways such as the mitogen-activated protein kinase (MAPK) signaling
cascade.[6]
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A Simplified Cholinergic Signaling Pathway.

Experimental Protocols
General Synthesis of
[(Diethoxyphosphinothioyl)oxyJ]acetic acid ethyl ester

A specific, detailed experimental protocol for the synthesis of Al 3-23445 is not readily available
in the searched literature. However, a plausible synthetic route can be inferred from general
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organophosphate chemistry. A common method for preparing such compounds is the reaction
of a dialkoxyphosphinothioyl chloride with a hydroxyester in the presence of a base.

Reaction Scheme: (C2Hs0)2P(S)Cl + HOCH2COOC:zHs + Base —
(C2Hs0)2P(S)OCH2CO0C:Hs + Base-HCI

General Procedure:

e Reaction Setup: A solution of ethyl glycolate and a non-nucleophilic base (e.g., triethylamine
or pyridine) in an anhydrous aprotic solvent (e.g., dichloromethane or diethyl ether) is
prepared in a reaction vessel under an inert atmosphere (e.g., nitrogen or argon) and cooled
in an ice bath.

o Addition of Phosphinothioyl Chloride: O,0O-Diethyl phosphinothioyl chloride is added
dropwise to the cooled solution with stirring.

o Reaction: The reaction mixture is allowed to slowly warm to room temperature and stirred for
several hours to ensure completion.

o Work-up: The resulting mixture is filtered to remove the hydrochloride salt of the base. The
filtrate is then washed sequentially with dilute acid, water, and brine.

 Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSOa or
NazS0a.), filtered, and the solvent is removed under reduced pressure. The crude product
can be further purified by vacuum distillation or column chromatography.
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General Experimental Workflow for Synthesis.

General Protocol for In Vitro Acetylcholinesterase
Inhibition Assay
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The following is a generalized protocol based on the Ellman’s method for determining the

inhibitory activity of a compound against acetylcholinesterase.

Materials:

Acetylcholinesterase (AChE) from a suitable source (e.qg., electric eel or human recombinant)
Acetylthiocholine iodide (ATCI) as the substrate

5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

Phosphate buffer (pH 8.0)

Test compound (Al 3-23445) dissolved in a suitable solvent (e.g., DMSO)

96-well microplate reader

Procedure:

Reagent Preparation: Prepare stock solutions of AChE, ATCI, DTNB, and the test compound
in phosphate buffer.

Assay Setup: In a 96-well plate, add phosphate buffer, DTNB solution, and various
concentrations of the test compound. Include a control group with no inhibitor.

Enzyme Addition: Add the AChE solution to each well and incubate for a pre-determined time
at a constant temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the
enzyme.

Initiation of Reaction: Add the substrate solution (ATCI) to each well to start the enzymatic
reaction.

Measurement: Immediately begin monitoring the change in absorbance at 412 nm over time
using a microplate reader. The rate of the reaction is proportional to the AChE activity.

Data Analysis: Calculate the percentage of inhibition for each concentration of the test
compound relative to the control. Determine the I1Cso value (the concentration of inhibitor that
causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against
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the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response
curve.

Conclusion

Al 3-23445 is an organophosphate insecticide with a presumed mechanism of action involving
the inhibition of acetylcholinesterase. While specific physicochemical and toxicological data are
scarce in the public domain, its chemical structure allows for the inference of its biological
activity based on the well-established properties of its chemical class. The information and
generalized protocols provided in this guide are intended to serve as a foundational resource
for researchers and professionals working with this or similar compounds. It is strongly
recommended to consult comprehensive safety data sheets and conduct thorough literature
reviews for the most current and detailed information before handling or conducting
experiments with Al 3-23445.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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